Cas no 1909316-69-3 (1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride
• CAS No: 1909316-69-3
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD29047358
• CID: 4628898
• PubChem ID: 121552869
• Update Time: 2025-06-11

1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD29047358
• Inchi： 1S/C7H13N.ClH/c1-6(2-3-6)7(8)4-5-7;/h2-5,8H2,1H3;1H
• InChI Key： LSNXRWTXZZTCII-UHFFFAOYSA-N
• SMILES： CC1(C2(CC2)N)CC1.Cl

Additional information on 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride

Recent Advances in the Study of 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride (CAS: 1909316-69-3)

The compound 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride (CAS: 1909316-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential clinical translation.

One of the key areas of research has been the optimization of synthetic routes for 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving cyclopropanation and subsequent amine functionalization, which was further validated by NMR and mass spectrometry. This advancement is critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride exhibits potent activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown its affinity for specific serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, its role as a selective enzyme inhibitor, particularly for monoamine oxidases (MAOs), has been explored, with preliminary data indicating a favorable safety profile and minimal off-target effects.

Recent mechanistic studies have delved into the compound's interaction with biological targets at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding modes and conformational dynamics. These findings are instrumental in designing derivatives with enhanced potency and selectivity. Furthermore, pharmacokinetic studies in animal models have demonstrated good oral bioavailability and blood-brain barrier penetration, underscoring its potential as a CNS-active agent.

In conclusion, 1-(1-methylcyclopropyl)cyclopropan-1-amine hydrochloride represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with robust pharmacological activity, make it a valuable scaffold for further development. Ongoing research aims to explore its therapeutic potential in greater depth, with a focus on translational studies and clinical trials. The compound's versatility and efficacy highlight its significance in addressing unmet medical needs in neurology and psychiatry.